Cas no 6633-30-3 (4-Iodo-2,6-dinitrotoluene)

• Product Name: 4-Iodo-2,6-dinitrotoluene
• CAS No: 6633-30-3
• MF: C₇H₅IN₂O₄
• MW: 308.030073881149
• CID: 1707883
• PubChem ID: 245109
• Update Time: 2025-04-21

4-Iodo-2,6-dinitrotoluene Chemical and Physical Properties

Names and Identifiers

• (3R)-3,6,8-trihydroxy-3,4-dihydro-2H-naphthalen-1-one
• 4-iodo-2,6-dinitro-toluene
• 5-iodo-2-methyl-1,3-dinitrobenzene
• AGN-PC-005TF3
• 6-Iod-2,4-dimethyl-pyrimidin
• Pyrimidine, 4-iodo-2,6-dimethyl-
• 4-Jod-2,6-dinitro-toluol
• 2,6-dinitro-4-iodo-toluene
• 4-Iodo-2,6-Dinitrotoluol
• CTK0A8455
• 4-iodo-2,6-dimethyl-pyrimidine
• NSC 56675
• 6633-30-3
• Benzene, 5-iodo-2-methyl-1,3-dinitro-
• NSC56675
• NCIOpen2_007578
• SCHEMBL4748391
• DTXSID10984928
• AKOS022185924
• NSC-56675
• AMY7367
• 4-Iodo-2,6-dinitrotoluene

• Inchi： 1S/C7H5IN2O4/c1-4-6(9(11)12)2-5(8)3-7(4)10(13)14/h2-3H,1H3
• InChI Key： WUAIWTSYHSWFDT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.92895
• Monoisotopic Mass: 307.92940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 2.033±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-90 ºC
• Solubility: Almost insoluble (0.089 g/l) (25 º C),
• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes